Cas no 1805071-33-3 (4-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805071-33-3
• MF: C₈H₃F₅INO₂
• MW: 367.011411905289
• CID: 4895744
• Update Time: 2025-10-30

4-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3F5INO2/c9-5(10)3-2(7(16)17)1-15-6(14)4(3)8(11,12)13/h1,5H,(H,16,17)
• InChI Key： ISDDRZUQVKHYLK-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C(F)F)C(C(=O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylic acid

Comprehensive Overview of 4-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805071-33-3)

4-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805071-33-3) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the iodo substitution at the 2-position, make it a versatile building block for cross-coupling reactions, a topic frequently searched by chemists exploring C-C bond formation and heterocyclic chemistry.

The growing demand for fluorinated compounds in drug discovery, driven by their enhanced metabolic stability and bioavailability, has positioned 4-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylic acid as a compound of interest. Researchers often inquire about its synthetic applications, particularly in the design of kinase inhibitors and antiviral agents, aligning with trending searches on targeted therapeutics and precision medicine. Its carboxylic acid moiety further enables derivatization, a feature highly relevant to queries about prodrug strategies and bioconjugation techniques.

In agrochemical development, this compound's trifluoromethylpyridine core resonates with searches for crop protection agents and pesticide intermediates. The difluoromethyl group, known for its lipophilicity-modulating properties, is frequently discussed in forums on structure-activity relationships (SAR). Notably, the compound's CAS No. 1805071-33-3 is often cross-referenced in patent databases, reflecting its industrial relevance.

From a synthetic chemistry perspective, the iodo substituent in 4-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylic acid facilitates palladium-catalyzed reactions, a hot topic in green chemistry circles. Users searching for sustainable halogenation methods or catalytic C-I activation will find this compound's profile particularly insightful. Additionally, its stability under microwave-assisted synthesis conditions aligns with the increasing popularity of high-throughput experimentation.

Analytical chemists exploring HPLC method development for fluorinated compounds may encounter this molecule due to its distinct UV absorption profile. The presence of multiple fluorine atoms also makes it a candidate for 19F-NMR studies, a technique gaining traction in fragment-based drug discovery. These aspects address common search queries about analytical characterization of fluorinated APIs.

Regulatory discussions surrounding fluorinated persistent organic pollutants (POPs) have spurred interest in the environmental fate of compounds like 4-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylic acid. While not classified as hazardous, its biodegradation pathways are occasionally searched in context of green chemistry metrics. This aligns with the broader industry shift toward benign-by-design principles.

The compound's crystalline properties and solubility parameters are frequently examined in formulation science searches, especially for salt selection strategies. Its potential to form cocrystals with nitrogen-containing bases is another area of interest, connecting to trending topics like pharmaceutical materials science.

In summary, 4-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805071-33-3) represents a multifaceted research tool that intersects with numerous contemporary themes in chemical innovation. Its structural complexity and functional group diversity make it a valuable subject for investigations ranging from medicinal chemistry to materials engineering, addressing many frequently searched concepts in modern chemical sciences.